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Comparative Pharmacokinetics of Pefloxacin

Species
Half-Life
(t½)

Protein
Binding

Key Metabolites
(Norfloxacin/Pefloxacin
Ratio)

Primary
Elimination
Route

Oral
Bioavailability

Human 8.6 h [1] ~20% [1] 2.3 [1] Urine

(58.9% of
dose) [1]

Well absorbed

[1] [2]

Dog Information
missing

Weak
(~20%) [1]

~1 [1] Bile
(extensive)

& Urine [1]

Information
missing

Rat Information

missing

Information

missing

~1 [1] Bile

(extensive)
[1]

Good, no

cumulation [2]

Cynomolgus
Monkey

Information
missing

Information
missing

1.6 [1] Urine [1] Information
missing

Mouse 1.9 h [1] Information
missing

0 [1] Urine [1] Information
missing
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Species
Half-Life
(t½)

Protein
Binding

Key Metabolites
(Norfloxacin/Pefloxacin
Ratio)

Primary
Elimination
Route

Oral
Bioavailability

Broiler
Chicken

IV: 8.44 h;
Oral: 13.18

h [3]

Information
missing

~0.05 (CMAX ratio) [3] Information
missing

70% [3]

Detailed Experimental Data and Protocols

The data in the summary table are derived from specific experimental models and analytical methods.

Ocular Kinetics in Rabbits: A study investigating intravitreal injection of 80 μg of pefloxacin in

rabbit eyes found a short vitreal half-life of about 3 hours. High concentrations were detected in the
chorioretina, with no drug found in the aqueous humor. Pigmented rabbits bound twice as much drug

in their iris and chorioretina compared to albino rabbits, attributed to melanin binding [4]. Another
study on subconjunctival injection (0.8 mg) in pigmented rabbits showed that pefloxacin reached

the cornea and aqueous humor but did not penetrate the vitreous humor. This route was effective in
treating experimental staphylococcal corneal ulcers [5].

Oral Administration in Broiler Chickens: In a study where chickens received a single 10 mg/kg oral
dose, plasma concentrations were analyzed using High-Performance Liquid Chromatography
(HPLC). The method involved extracting pefloxacin and its metabolite from plasma with methylene
chloride and a phosphate buffer, followed by analysis using a C18 column and spectrofluorimetric

detection [3].
Preclinical Absorption and Metabolism: A foundational study established that pefloxacin is well-

absorbed orally and widely distributed in tissues. Concentrations in most organs and tissues of rats
and dogs were found to be higher than in plasma. Metabolic pathways and urinary excretion profiles

were characterized across mice, rats, dogs, monkeys, and humans [1].

Key Experimental Workflow

The following diagram illustrates the general workflow for determining the pharmacokinetics and toxicology

of pefloxacin in animal models, as reflected in the cited studies:
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Research Implications

The provided data has significant implications for designing and interpreting preclinical studies.
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Metabolite Activity Consideration: The higher ratio of the active metabolite norfloxacin in humans

compared to most animal models suggests that in-vitro efficacy studies may need to account for
the combined activity of both the parent drug and its metabolite to accurately predict human

outcomes [1].
Ocular Route Selection: The distinct kinetic profiles following intravitreal versus subconjunctival

administration highlight the importance of matching the route of administration to the target
ocular tissue [4] [5].

Model Selection for Toxicity: The finding that pigmented rabbits accumulate twice as much
pefloxacin in ocular tissues as albino rabbits indicates that pigmented models are crucial for
assessing the potential local tissue toxicity of drugs that bind to melanin [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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